Cas no 908562-25-4 (Methyl 3-Bromomethyl-4-cyanobenzoate)

• Product Name: Methyl 3-Bromomethyl-4-cyanobenzoate
• CAS No: 908562-25-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 1955590
• Update Time: 2025-11-01

Methyl 3-Bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyanobenzoate
• OR2661
• CTK6I9730
• SureCN646316
• AG-B-27537
• 3-(bromomethyl)-4-cyanoBenzoic acid methyl ester
• METHYL 3-BROMOMETHYL-4-CYANOBENZOATE
• Methyl 3-Bromomethyl-4-cyanobenzoate

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)7-2-3-8(6-12)9(4-7)5-11/h2-4H,5H2,1H3
• InChI Key： YFQVXOFHILWYNN-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-Bromomethyl-4-cyanobenzoate

Comprehensive Overview of Methyl 3-Bromomethyl-4-cyanobenzoate (CAS No. 908562-25-4)

Methyl 3-Bromomethyl-4-cyanobenzoate (CAS No. 908562-25-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl group and a cyano functionality, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and precision in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations, which are pivotal in modern drug discovery.

The growing demand for Methyl 3-Bromomethyl-4-cyanobenzoate aligns with trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s efficiency in reducing waste and enabling atom-economical reactions has garnered attention. Recent studies highlight its role in developing biodegradable polymers and high-performance materials, addressing global concerns about environmental impact. Its compatibility with flow chemistry systems further enhances its appeal for scalable, automated production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying the purity and stability of 908562-25-4. Impurity profiling is essential, given its applications in API (Active Pharmaceutical Ingredient) synthesis. Common queries like "How to store Methyl 3-Bromomethyl-4-cyanobenzoate?" or "What solvents are compatible with CAS 908562-25-4?" reflect user interest in practical handling. Recommendations include storage under inert conditions and use of anhydrous solvents like DMF or THF to prevent degradation.

Innovations in catalysis have expanded the utility of Methyl 3-Bromomethyl-4-cyanobenzoate. For instance, its integration with photoredox catalysis enables light-driven reactions, a hotspot in precision medicine research. The compound’s electron-withdrawing properties also facilitate C-H activation, a cutting-edge method for streamlining synthetic routes. These advancements resonate with search trends around "new synthetic methodologies 2024" and "organic chemistry breakthroughs."

Regulatory compliance and REACH documentation for 908562-25-4 are frequently searched topics, underscoring the need for transparency in supply chains. Suppliers emphasizing GMP-grade synthesis and detailed COA (Certificate of Analysis) reports gain traction among buyers. Additionally, the compound’s role in peptide modification and proteomics aligns with rising interest in bioconjugation techniques, a key area in antibody-drug conjugates (ADCs) development.

In summary, Methyl 3-Bromomethyl-4-cyanobenzoate (CAS No. 908562-25-4) bridges fundamental research and industrial applications, driven by its adaptability to emerging technologies. Its relevance in personalized medicine, material science, and catalysis ensures sustained demand, while its alignment with sustainability goals positions it as a forward-looking choice for innovators.